1-ACETYL-6,6-DIMETHYL-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO[C]THIOPHEN-4-ONE
1-ACETYL-6,6-DIMETHYL-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO[C]THIOPHEN-4-ONE
Brand Name:
Vulcanchem
CAS No.:
175202-49-0
VCID:
VC0062111
InChI:
InChI=1S/C13H16O2S2/c1-7(14)11-8-5-13(2,3)6-9(15)10(8)12(16-4)17-11/h5-6H2,1-4H3
SMILES:
CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C
Molecular Formula:
C13H16O2S2
Molecular Weight:
268.4 g/mol
1-ACETYL-6,6-DIMETHYL-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO[C]THIOPHEN-4-ONE
CAS No.: 175202-49-0
Main Products
VCID: VC0062111
Molecular Formula: C13H16O2S2
Molecular Weight: 268.4 g/mol
CAS No. | 175202-49-0 |
---|---|
Product Name | 1-ACETYL-6,6-DIMETHYL-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO[C]THIOPHEN-4-ONE |
Molecular Formula | C13H16O2S2 |
Molecular Weight | 268.4 g/mol |
IUPAC Name | 1-acetyl-6,6-dimethyl-3-methylsulfanyl-5,7-dihydro-2-benzothiophen-4-one |
Standard InChI | InChI=1S/C13H16O2S2/c1-7(14)11-8-5-13(2,3)6-9(15)10(8)12(16-4)17-11/h5-6H2,1-4H3 |
Standard InChIKey | KQKPDZSWAQSYPD-UHFFFAOYSA-N |
SMILES | CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C |
Canonical SMILES | CC(=O)C1=C2CC(CC(=O)C2=C(S1)SC)(C)C |
PubChem Compound | 2778752 |
Last Modified | Nov 11 2021 |
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